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Compound of Interest

Compound Name: 6-Methylisobenzofuran-1(3H)-one

Cat. No.: B1348246 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Abstract
6-Methylisobenzofuran-1(3H)-one, with the CAS number 72985-23-0, is a member of the

isobenzofuran-1(3H)-one (also known as phthalide) class of compounds. This structural motif is

a common feature in a variety of natural and synthetic molecules that exhibit a broad spectrum

of biological activities. While specific research on 6-Methylisobenzofuran-1(3H)-one is limited,

the broader family of isobenzofuranones has garnered significant attention in medicinal

chemistry. This guide provides a comprehensive overview of the known information regarding

this compound, its synthesis, and the biological activities associated with its structural class,

offering valuable insights for researchers in drug discovery and development.

Chemical and Physical Properties
A summary of the key chemical and physical properties of 6-Methylisobenzofuran-1(3H)-one
is presented in Table 1.
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Property Value

CAS Number 72985-23-0

Molecular Formula C₉H₈O₂

Molecular Weight 148.16 g/mol

IUPAC Name 6-methyl-2-benzofuran-1(3H)-one

Synonyms 6-Methylphthalide

Physical Appearance Not specified in available literature

Solubility Not specified in available literature

Melting Point Not specified in available literature

Boiling Point Not specified in available literature

Synthesis and Characterization
While a specific, detailed experimental protocol for the synthesis of 6-Methylisobenzofuran-
1(3H)-one is not readily available in the reviewed literature, general synthetic strategies for the

isobenzofuran-1(3H)-one core are well-established. These methods can likely be adapted for

the preparation of the 6-methyl derivative.

General Synthetic Approaches
Several synthetic routes are commonly employed for the construction of the isobenzofuran-

1(3H)-one scaffold. A prevalent method involves the reduction of the corresponding phthalic

anhydride or phthalimide derivative. Another approach utilizes the cyclization of 2-halobenzoic

acids or their esters.

One documented synthesis for a related compound, 6-methoxyisobenzofuran-1(3H)-one,

involved a palladium-catalyzed reaction.[1] This suggests that similar cross-coupling strategies

could be a viable route for the synthesis of 6-Methylisobenzofuran-1(3H)-one.

A general synthetic workflow for isobenzofuranone synthesis is depicted below.
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Starting Material
(e.g., Substituted Benzoic Acid)

Functional Group Transformation
(e.g., Halogenation, Oxidation)

Step 1

Cyclization Reaction

Step 2

6-Methylisobenzofuran-1(3H)-one

Step 3

 

Isobenzofuranone Derivative

Cellular Target
(e.g., Tubulin, Kinase)

Caspase Activation

Apoptosis
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Isobenzofuranone Derivative

Serotonin Transporter (SERT)

Binds to

Inhibition of Serotonin Reuptake

Leads to

Increased Synaptic Serotonin

Antidepressant Effect

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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